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Compound of Interest

Compound Name: Ammonium bisulfide

Cat. No.: B084208 Get Quote

An In-depth Technical Guide to Ammonium Bisulfide: CAS Number and Hazards

Introduction
Ammonium bisulfide, also known as ammonium hydrosulfide, is a chemical compound that is

encountered in various industrial settings, particularly in petroleum refining.[1] It is formed by

the reaction of ammonia and hydrogen sulfide.[1] This guide provides a comprehensive

overview of its Chemical Abstracts Service (CAS) number, physicochemical properties, and

associated hazards for researchers, scientists, and drug development professionals.

Chemical Identification
CAS Number: 12124-99-1[1][2][3][4]

Synonyms: Ammonium hydrogen sulfide, ammonium hydrosulfide, ammonium sulfhydrate[3]

[5]

Molecular Formula: NH₄SH[2]

Molecular Weight: 51.11 g/mol [2][3]

Physicochemical Properties
The physical and chemical properties of ammonium bisulfide are summarized in the table

below.
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Property Value Reference

Appearance

White to yellowish hygroscopic

crystals or a clear, yellowish

liquid solution.[2][3][5]

[2][3][5]

Odor Characteristic odor.[5] [5]

Density 1.17 g/cm³[3] [3]

Solubility in Water 128.1 g/100 g H₂O at 0°C.[3] [3]

Dissociation Pressure
Approximately 350 mm Hg at

room temperature.[3]
[3]

Stability

Decomposes at room

temperature into ammonia and

hydrogen sulfide.[1][5]

[1][5]

Hazard Identification and Classification
Ammonium bisulfide is a hazardous substance with multiple risk factors. The GHS

classification provides a standardized summary of these hazards.

GHS Classification
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Pictogram(s) Signal Word
Hazard
Statement(s)

GHS Code(s) Reference(s)

Corrosive,

Irritant,

Environmental

Hazard

Danger

Causes severe

skin burns and

eye damage.[2]

H314 [2]

Harmful in

contact with skin.

[2]

H312 [2]

Toxic if

swallowed.
H301

Very toxic to

aquatic life.[2]
H400 [2]

Contact with acid

liberates toxic

gas.

AUH031

Health Hazards
Ammonium bisulfide is severely irritating and corrosive to the eyes, skin, and respiratory

tract.[2][5] It can be absorbed into the body through the skin, by inhalation, and by ingestion.[5]

Skin Contact: Causes severe skin burns and can be harmful if absorbed through the skin.[2]

[6]

Eye Contact: Can cause severe eye damage.[2][6]

Inhalation: Inhalation of vapors can cause severe irritation to the respiratory tract, potentially

leading to lung damage (pulmonary edema).[5][6][7] A harmful concentration of the

substance in the air can be reached very quickly upon evaporation at 20°C.[5]

Ingestion: May cause severe gastrointestinal burns.[6]

Fire and Explosion Hazards
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Ammonium bisulfide is a combustible material.[5] It can react violently with oxidants, creating

a fire or explosion hazard.[2][5] In the event of a fire, it gives off irritating or toxic fumes and

gases, including ammonia, hydrogen sulfide, sulfur oxides, and nitrogen oxides.[5]

Reactivity and Stability
Ammonium bisulfide is known for its thermal instability, readily decomposing into ammonia

and hydrogen sulfide gas at room temperature.[1][5] This decomposition is a reversible

reaction.[1] It reacts with acids to produce toxic hydrogen sulfide and sulfur oxides.[2][5] The

substance is also corrosive to metals such as aluminum.[8][9]

Logical Relationship of Hazards
The following diagram illustrates the key hazardous reactions and decomposition pathways of

ammonium bisulfide.

Reactions
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Oxidizing Agents

Click to download full resolution via product page

Caption: Hazardous reactions of Ammonium Bisulfide.
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Experimental Protocols and Safe Handling
While detailed experimental protocols are specific to individual research designs, the following

guidelines for safe handling and emergency procedures are universally applicable.

Methodology for Safe Handling
A general workflow for handling ammonium bisulfide should prioritize minimizing exposure

and preparing for emergencies.
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Start: Handling Ammonium Bisulfide

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

2. Work in a Well-Ventilated Area
(Fume Hood)

3. Handle with Care
Avoid contact with skin, eyes, and clothing

4. Store Properly
Cool, dry, well-ventilated area, away from acids and oxidants

5. Spill Response Plan
Have spill kit ready

6. Dispose of Waste Properly
Follow institutional guidelines

End: Procedure Complete

Click to download full resolution via product page

Caption: Safe handling workflow for Ammonium Bisulfide.

Personal Protective Equipment (PPE)
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Eye Protection: Chemical safety goggles or a face shield are mandatory.[10][11]

Skin Protection: Wear protective gloves (e.g., neoprene) and a lab coat or chemical-resistant

suit.[5][11]

Respiratory Protection: Use a self-contained breathing apparatus (SCBA) or ensure local

exhaust ventilation is adequate.[5][7]

Storage
Store ammonium bisulfide in a cool, dry, and well-ventilated area.[5] Keep containers tightly

closed and separated from acids, oxidants, and food and feedstuffs.[5][12]

First Aid Measures
In case of skin contact: Immediately flush the skin with plenty of water and remove

contaminated clothing. Seek medical attention.[7]

In case of eye contact: Immediately flush eyes with large amounts of water for at least 15

minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[7][10]

If inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek medical attention.[7][10]

If swallowed: Rinse the mouth. Do NOT induce vomiting. Seek immediate medical attention.

[13]

Conclusion
Ammonium bisulfide is a hazardous chemical that requires careful handling due to its

corrosive nature, toxicity, and reactivity. Understanding its properties and the associated risks is

crucial for ensuring the safety of laboratory and industrial personnel. Adherence to strict safety

protocols, including the use of appropriate personal protective equipment and proper storage,

is essential when working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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